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Compound of Interest

Compound Name: Pinonic acid

CAS No.: 61826-55-9

Cat. No.: B147442 Get Quote

Executive Summary & Hazard Logic
Pinonic acid (3-acetyl-2,2-dimethylcyclobutaneacetic acid) is a keto-carboxylic acid primarily

utilized in atmospheric chemistry research (as a tracer for

-pinene oxidation) and organic synthesis.[1][2][3][4][5][6] While not classified as acutely toxic or
carcinogenic, it presents a distinct irritant profile (Skin Irrit. 2, Eye Irrit. 2, STOT SE 3) that
requires disciplined handling to prevent cumulative sensitization or acute mucosal
inflammation.

The Safety Philosophy: Effective safety for Pinonic acid is not about fearing the molecule, but

about controlling its physical state.

As a Solid: The primary vector is inhalation of micro-particulates. The powder is light and

electrostatic; it travels easily in air currents.

In Solution: The primary vector is dermal absorption via solvent transport. Pinonic acid is

often dissolved in polar organic solvents (e.g., Chloroform, Methanol) which can rapidly

permeate standard gloves, carrying the acid across the skin barrier.

Strategic Risk Assessment & Engineering Controls
Before donning PPE, you must establish engineering controls. PPE is the last line of defense,

not the first.
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Engineering Control Hierarchy
Primary Containment (Fume Hood): All open handling of Pinonic acid (weighing, transfer,

solubilization) must occur within a certified chemical fume hood operating at a face velocity

of 80–100 fpm (0.4–0.5 m/s).

Static Control: The solid powder is prone to static charge. Use an antistatic gun or ionizing

bar during weighing to prevent "fly-away" powder, which reduces inhalation risk and cross-

contamination.

Personal Protective Equipment (PPE) Architecture
The following PPE selection is based on the "Vector-Specific Defense" model.

A. Respiratory Protection[3][5][7][8][9][10][11]
Standard Operation (In Hood): No respirator required if sash is at proper working height.

Spill Cleanup / Outside Hood: Use a P95 or P100 particulate respirator.

Why: Simple surgical masks do not seal against the face and offer zero protection against

fine organic acid dusts.

B. Ocular Protection[4][5][8][10][12]
Requirement:Chemical Splash Goggles (Indirect Vented).

Causality: Safety glasses with side shields are insufficient. As a carboxylic acid, Pinonic
acid dust can mix with ocular moisture to create a localized acidic solution (pH < 3), causing

immediate stinging and potential corneal etching. Goggles provide a seal against airborne

dust entry.

C. Dermal Protection (The Critical Variable)
Glove selection depends entirely on the state of matter.
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State Recommended Material Critical Logic

Solid (Powder) Nitrile (4 mil)

Provides excellent barrier

against dry particulates. Cheap

and disposable.

Solution (Methanol) Nitrile (Double Gloved)

Methanol permeates nitrile, but

slowly enough for short tasks.

Change immediately upon

splash.[2]

Solution (Chloroform) PVA or Viton®

WARNING: Chloroform

degrades nitrile in seconds. If

using Chloroform as a solvent,

standard lab gloves offer zero

protection. Use Laminate

(Silver Shield) liners.

D. Body Protection[8][9][10]
Lab Coat: 100% Cotton or Nomex (flame resistant). Avoid synthetic blends that can melt if a

flammable solvent fire occurs.

Closed-toe shoes: Leather/impermeable upper.

Operational Workflow: A Self-Validating System
This protocol includes "Checkpoints" to ensure the system is working before you proceed.

Step 1: Preparation & Weighing
Checkpoint: Verify fume hood flow monitor is green/reading normal.

Place the balance inside the hood.

Don Nitrile gloves and Goggles.

Weigh the solid. If powder clings to the spatula (static), use an antistatic device. Do not blow

on the powder to settle it.
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Step 2: Solubilization (The High-Risk Phase)
Transfer solid to the reaction vessel.

Checkpoint: Review the solvent choice. If using Chloroform or DCM, put on Laminate/PVA

gloves over your nitrile gloves.

Add solvent slowly.

Note: Pinonic acid is a keto-acid; ensure the solvent is compatible (avoid strong bases

which will induce immediate exotherm/salt formation).

Step 3: Waste & Disposal
Categorization: Dispose of as Organic Acid Waste.

Segregation: Do not mix with oxidizing agents (e.g., Nitric acid waste) to prevent potential

oxidation of the ketone group or violent decomposition.

Container: High-density polyethylene (HDPE) or glass.

Visualizations
Diagram 1: PPE Decision Matrix
This logic tree helps you select the correct glove based on the solvent system, a critical failure

point in many labs.
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Risk Level

Handling Pinonic Acid

What is the Physical State?

Solid / Powder In Solution

PPE: Nitrile Gloves + Goggles
(Dust Hazard)

Dust Control

Identify Solvent

PPE: Double Nitrile
(Change on splash)

Methanol/Ethanol
(Polar Protic)

PPE: Laminate (Silver Shield)
or Viton Gloves

Chloroform/DCM
(Halogenated)

Standard Risk High Permeation Risk

Click to download full resolution via product page

Caption: PPE Decision Matrix focusing on the critical impact of carrier solvents on glove

permeation resistance.

Diagram 2: Emergency Response Workflow
A standardized response path for exposure events.
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Exposure Event Identify Type

Ocular Exposure
(Dust/Splash)

Dermal Exposure

Inhalation

Flush 15 mins
(Eye Wash Station)

Wash with Soap/Water
(Do NOT use solvent)

Fresh Air +
Medical Eval

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Immediate action protocol for Pinonic Acid exposure events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Protocol: Pinonic Acid Handling &
Containment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147442#personal-protective-equipment-for-handling-
pinonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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